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Compound of Interest

Compound Name: Tert-butyl benzylalaninate

Cat. No.: B15305598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The term "tert-butyl benzylalaninate" can refer to several structurally related compounds,

each with distinct chemical identifiers and properties. This ambiguity necessitates a careful

approach to sourcing and utilizing these molecules in research and development. This

technical guide provides a comprehensive overview of the most relevant derivatives, focusing

on N-benzyl-L-alanine tert-butyl ester, while also presenting key data for related compounds to

aid in proper identification and application.

Unraveling the Ambiguity: A Family of Related
Compounds
The user's query for "tert-butyl benzylalaninate" could correspond to a number of chemical

structures depending on the placement of the benzyl and tert-butyl groups on the alanine

backbone. The primary candidate, based on nomenclature, is N-benzyl-L-alanine tert-butyl

ester. However, searches also yield information on other relevant compounds where these

functional groups are present. The following table summarizes the key identifiers for these

molecules to prevent confusion in procurement and experimental design.
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Compound Name CAS Number Molecular Formula

N-Benzyl-L-alanine tert-butyl

ester
85753-12-4 C14H21NO2

N-Cbz-β-Alanine tert-butyl

ester
18605-26-0 C15H21NO4

tert-Butyl L-alaninate 21691-50-9 C7H15NO2

β-Alanine t-butyl ester

hydrochloride
58620-93-2 C7H15NO2 · HCl

Core Compound Profile: N-Benzyl-L-alanine tert-
butyl ester
N-benzyl-L-alanine tert-butyl ester (CAS Number: 85753-12-4) is a derivative of the amino acid

L-alanine, featuring a benzyl group attached to the nitrogen atom and a tert-butyl ester at the

carboxyl terminus. These modifications are common in peptide synthesis and drug design to

protect reactive groups, enhance stability, and improve bioavailability.

Specifications
A comprehensive set of specifications for N-benzyl-L-alanine tert-butyl ester is crucial for its

application in sensitive experimental settings. While detailed experimental data is not uniformly

available across all suppliers, the following table summarizes key physical and chemical

properties.

Property Value

CAS Number 85753-12-4

Synonyms tert-Butyl benzyl-L-alaninate

Molecular Formula C14H21NO2

Molecular Weight 235.32 g/mol
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Note: Purity, appearance, and other specifications may vary by supplier and should be

confirmed with a certificate of analysis.

Profiles of Related Alanine Derivatives
To provide a broader context and assist in the selection of the appropriate building block, this

section details the specifications of other commercially available alanine derivatives that are

often associated with the "tert-butyl benzylalaninate" nomenclature.

N-Cbz-β-Alanine tert-butyl ester
This compound incorporates a benzyloxycarbonyl (Cbz) protecting group on the amino function

of β-alanine.

Property Value Source

CAS Number 18605-26-0 [1][2]

Synonyms

tert-Butyl 3-

(((benzyloxy)carbonyl)amino)pr

opanoate, N-CBZ-BETA-

ALANINETERT-BUTYLESTER

[1]

Molecular Formula C15H21NO4 [1]

Molecular Weight 279.33 g/mol [1]

Purity 95% [1]

Boiling Point 409.3°C at 760 mmHg [1]

Density 1.101 g/cm³ [1]

tert-Butyl L-alaninate
A simpler derivative, this compound has a free amino group and a tert-butyl ester protecting the

carboxylic acid.
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Property Value Source

CAS Number 21691-50-9 [3]

Synonyms
(S)-tert-Butyl 2-

aminopropanoate
[3]

Molecular Formula C7H15NO2 [3]

Molecular Weight 145.20 g/mol [3]

IUPAC Name
tert-butyl (2S)-2-

aminopropanoate
[3]

β-Alanine t-butyl ester hydrochloride
This is the hydrochloride salt of the tert-butyl ester of β-alanine, often used to improve solubility

and stability.

Property Value Source

CAS Number 58620-93-2 [4]

Synonyms β-Ala-OtBu·HCl [4]

Molecular Formula C7H15NO2 · HCl [4]

Molecular Weight 181.7 g/mol [4]

Purity ≥99% (HPLC) [4]

Appearance White to off-white powder [4]

Melting Point 153-163 °C [4]

Storage 0-8 °C [4]

Experimental Protocols: Synthesis of Alanine
Derivatives
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While a specific, detailed experimental protocol for the synthesis of N-benzyl-L-alanine tert-

butyl ester was not found in the immediate search results, a general synthetic strategy can be

inferred from standard organic chemistry principles and procedures for analogous compounds.

The synthesis would typically involve two key steps: N-benzylation of L-alanine followed by tert-

butylation of the carboxylic acid, or vice-versa.

A plausible synthetic workflow is outlined below. This should be considered a general guideline,

and specific reaction conditions would require optimization.
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General Synthetic Workflow for N-Benzyl-L-alanine tert-butyl ester

L-Alanine

Protection of Amino Group
(e.g., with Boc anhydride)

Boc-L-Alanine

Esterification with tert-Butanol
(e.g., DCC/DMAP coupling)

Boc-L-Alanine tert-butyl ester

Deprotection of Amino Group
(e.g., with TFA)

L-Alanine tert-butyl ester

Reductive Amination
(with Benzaldehyde and a reducing agent)

N-Benzyl-L-alanine tert-butyl ester

Click to download full resolution via product page

Caption: A potential synthetic pathway for N-benzyl-L-alanine tert-butyl ester.
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Logical Relationship of Identified Compounds
The following diagram illustrates the structural relationships between the discussed alanine

derivatives, highlighting the core alanine structure and the various protecting groups.

Structural Relationships of Alanine Derivatives

Core Structure

tert-Butyl Esters

N-Protected Derivatives

Alanine

tert-Butyl L-alaninate
(CAS: 21691-50-9)

tert-Butylation

β-Alanine t-butyl ester HCl
(CAS: 58620-93-2)

Isomerization & tert-Butylation

N-Benzyl-L-alanine tert-butyl ester
(CAS: 85753-12-4)

N-Benzylation

N-Cbz-β-Alanine tert-butyl ester
(CAS: 18605-26-0)

N-Cbz Protection

Click to download full resolution via product page

Caption: Relationship between alanine and its tert-butyl and N-protected derivatives.

Applications in Drug Development and Research
Amino acid derivatives with protected functional groups are fundamental in the synthesis of

peptides and peptidomimetics. The tert-butyl ester group provides steric hindrance that protects

the carboxylic acid from participating in unwanted side reactions during peptide coupling. The

N-benzyl group can also serve as a protecting group or be a key pharmacophoric element in

the final molecule. These compounds are valuable intermediates in the synthesis of complex

organic molecules, including active pharmaceutical ingredients.
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In conclusion, while the term "tert-butyl benzylalaninate" is ambiguous, a careful examination

of available chemical data allows researchers to identify and procure the specific isomer

required for their work. This guide provides a foundational understanding of the key derivatives

to facilitate informed decision-making in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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